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For Researchers, Scientists, and Drug Development Professionals

Abstract
Acarbose dodeca-acetate, a fully acetylated derivative of the α-glucosidase inhibitor

acarbose, serves as a key intermediate in the synthesis of acarbose and its analogues. This

technical guide provides a comprehensive overview of its commercial availability,

physicochemical properties, and the experimental protocol for its preparation. The information

presented is intended to assist researchers, scientists, and drug development professionals in

sourcing and utilizing this compound for their research and development needs.

Commercial Availability
Acarbose dodeca-acetate is available from specialized chemical suppliers. The primary

identified supplier is:

BOC Sciences: This supplier lists "Acarbose Dodeca-acetate" as a commercially available

product.

While the availability from a broader range of suppliers appears limited, researchers are

encouraged to inquire with other chemical manufacturers specializing in carbohydrates and

pharmaceutical intermediates. The related compound, acarbose, is more widely available from

numerous suppliers globally, and some may offer custom synthesis of its derivatives.[1][2]
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Table 1: Commercial Supplier Information for Acarbose Dodeca-acetate

Supplier Product Name Catalog Number Availability

BOC Sciences
Acarbose Dodeca-

acetate
Not specified Inquire

Physicochemical Properties
Acarbose dodeca-acetate is the peracetylated form of acarbose, meaning all hydroxyl groups

and the secondary amine are acetylated. This modification significantly alters its physical and

chemical properties compared to the parent compound, acarbose.

Table 2: Physicochemical Data of Acarbose Dodeca-acetate

Property Value Source

Molecular Formula C₄₉H₆₇NO₃₀ BOC Sciences

Molecular Weight 1150.04 g/mol BOC Sciences

Appearance Off-white solid BOC Sciences

Solubility
Soluble in Dichloromethane,

Ethyl Acetate, THF
BOC Sciences

Storage Store at -20°C BOC Sciences

CAS Number 149249-91-2 BOC Sciences

Note: A Certificate of Analysis (CoA) with detailed purity information was not publicly available

from the supplier at the time of this guide's compilation. It is strongly recommended that

researchers request a batch-specific CoA from the supplier to obtain precise quantitative data

on purity and other quality control parameters.

Experimental Protocol: Synthesis of Acarbose
Dodeca-acetate
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The synthesis of acarbose dodeca-acetate is typically achieved through the peracetylation of

acarbose. This process involves the treatment of acarbose with an acetylating agent in the

presence of a base. The following is a general experimental protocol derived from standard

procedures for the peracetylation of oligosaccharides. A specific protocol for acarbose can be

found in the literature describing its total synthesis, where the dodeca-acetate is often an

intermediate used for purification and characterization.[3]

Materials
Acarbose

Acetic anhydride (Ac₂O)

Pyridine (anhydrous)

Toluene

Dichloromethane (CH₂Cl₂) or Ethyl acetate (EtOAc)

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure
Dissolution: Dissolve acarbose in anhydrous pyridine in a round-bottom flask equipped with

a magnetic stirrer and under an inert atmosphere (e.g., argon or nitrogen).

Acetylation: Cool the solution to 0°C using an ice bath. Add acetic anhydride dropwise to the

stirred solution.
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Reaction: Allow the reaction mixture to warm to room temperature and stir until the reaction

is complete. The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC), observing the disappearance of the polar acarbose spot and the appearance of a less

polar product spot (acarbose dodeca-acetate).

Quenching and Work-up:

Once the reaction is complete, cool the flask in an ice bath and quench the excess acetic

anhydride by the slow addition of methanol.

Remove the pyridine and other volatile components by co-evaporation with toluene under

reduced pressure using a rotary evaporator.

Dissolve the resulting residue in dichloromethane or ethyl acetate.

Wash the organic layer sequentially with 1 M HCl to remove residual pyridine, followed by

saturated aqueous NaHCO₃ to neutralize any remaining acid, and finally with brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under

reduced pressure to yield the crude acarbose dodeca-acetate.

Purification: Purify the crude product by silica gel column chromatography using an

appropriate solvent system (e.g., a gradient of hexane and ethyl acetate) to obtain the pure

acarbose dodeca-acetate.

Characterization
The structure and purity of the synthesized acarbose dodeca-acetate can be confirmed by

standard analytical techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the presence of

acetyl groups and the overall structure.

Mass Spectrometry (MS): To verify the molecular weight.

High-Performance Liquid Chromatography (HPLC): To assess the purity.
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Signaling Pathways and Experimental Workflows
The primary role of acarbose dodeca-acetate is as a synthetic intermediate. The biological

activity of interest lies with its deacetylated form, acarbose, which is an inhibitor of α-

glucosidases.

Acarbose Mechanism of Action
Acarbose competitively and reversibly inhibits α-glucosidase enzymes in the brush border of

the small intestine. This inhibition delays the digestion of complex carbohydrates, thereby

reducing the rate of glucose absorption and lowering postprandial blood glucose levels.
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Caption: Mechanism of action of acarbose.

Synthetic Workflow for Acarbose Dodeca-acetate
The synthesis of acarbose dodeca-acetate from acarbose follows a straightforward chemical

transformation workflow.
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Caption: Synthetic workflow for acarbose dodeca-acetate.

Conclusion
Acarbose dodeca-acetate is a valuable, commercially available intermediate for researchers

working on the synthesis and modification of acarbose and related compounds. While the

number of direct suppliers may be limited, its preparation from the more readily available

acarbose is a standard laboratory procedure. This guide provides the necessary information for

sourcing and synthesizing this compound, facilitating further research into its potential

applications. It is imperative for researchers to obtain supplier-specific technical data for quality

assurance purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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